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Compound of Interest

Compound Name: 4-Ethyldecane-3,3-diol

Cat. No.: B15414540

Technical Guide: 4-Ethyldecane-3,3-diol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following technical guide for 4-Ethyldecane-3,3-diol is a predictive document
based on established chemical principles and data from structurally analogous compounds.
Direct experimental data for this specific molecule is not readily available in the public domain,
which suggests it is a novel or uncommon compound. The CAS number 261731-66-2 has been
associated with this chemical structure, but detailed characterization is not published.

Chemical Identity and Properties

Based on IUPAC nomenclature rules, the name "4-Ethyldecane-3,3-diol" correctly describes
the structure. It features a ten-carbon (decane) backbone with two hydroxyl (-OH) groups on
the third carbon and an ethyl (-CH2CH3) group on the fourth carbon.

Table 1: Predicted Physicochemical Properties of 4-Ethyldecane-3,3-diol
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Property Predicted Value Notes
) Confirmed by nomenclature
IUPAC Name 4-Ethyldecane-3,3-diol
rules.
Associated with the structure,
CAS Number 261731-66-2 _ _
but lacks detailed public data.
Calculated from the chemical
Molecular Formula C12H2602
structure.
] Calculated from the molecular
Molecular Weight 202.34 g/mol
formula.
Colorless to white solid or Typical for long-chain aliphatic
Appearance . o _
viscous liquid diols.
Expected to be high due to
Boiling Point > 200 °C (estimated) hydrogen bonding and
molecular weight.
] ] ) Dependent on crystalline
Melting Point <100 °C (estimated)

structure.

_ _ The long alkyl chain reduces
Sparingly soluble in water; N ]
. , _ water solubility, while the
Solubility Soluble in organic solvents )
hydroxyl groups provide some
(e.g., ethanol, acetone) )
polarity.

Potentially unstable; may exist ) )
) T ) Geminal diols are often not
N in equilibrium with the ) )
Stability ] isolable and can readily
corresponding ketone and
dehydrate to form a ketone.
water.

Proposed Synthesis

The most direct synthetic route to a geminal diol such as 4-Ethyldecane-3,3-diol is through the
hydration of the corresponding ketone, 4-ethyldecan-3-one. This reaction is typically reversible
and the equilibrium often favors the ketone. The reaction can be catalyzed by either acid or
base.
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Experimental Protocol: Synthesis of 4-Ethyldecane-3,3-
diol via Hydration of 4-Ethyldecan-3-one

¢ Reaction Setup: To a solution of 4-ethyldecan-3-one (1 equivalent) in a suitable solvent (e.qg.,
tetrahydrofuran), add an excess of water.

o Catalysis:

o Acid Catalysis: Add a catalytic amount of a strong acid (e.g., sulfuric acid or hydrochloric
acid).

o Base Catalysis: Add a catalytic amount of a strong base (e.g., sodium hydroxide).

e Reaction Conditions: Stir the mixture at room temperature. The reaction progress should be
monitored by a suitable analytical technique such as NMR spectroscopy to observe the
formation of the diol and the remaining ketone.

o Work-up and Isolation: Due to the likely instability of the geminal diol, isolation may be
challenging. Removal of water will likely shift the equilibrium back to the ketone. If stable
enough, the product could be extracted into an organic solvent, dried over an anhydrous salt
(e.g., MgS04), and the solvent removed under reduced pressure at a low temperature.

Proposed Synthesis of 4-Ethyldecane-3,3-diol

4-Ethyldecan-3-one Water (H20) Acid or Base Catalyst

Hydration Dehydration -7

4-Ethyldecane-3,3-diol
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Fig. 1: Proposed synthesis of 4-Ethyldecane-3,3-diol.
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Potential Sighaling Pathways and Biological
Activities
There is no specific information on the biological activity or signaling pathway involvement of 4-

Ethyldecane-3,3-diol. However, based on the general properties of long-chain aliphatic diols,
some potential areas of interest for investigation in drug development could include:

 Membrane Interactions: The amphiphilic nature of the molecule, with a long hydrophobic tail
and a polar diol head, suggests it could interact with cell membranes, potentially altering
their fluidity or permeability.

e Enzyme Inhibition: Long-chain aliphatic molecules are known to sometimes act as inhibitors
for enzymes with hydrophobic binding pockets.

» Antimicrobial Activity: Some long-chain alcohols and diols exhibit antimicrobial properties by
disrupting bacterial cell membranes.

Further research would be required to determine if 4-Ethyldecane-3,3-diol has any significant
biological activity.

Logical Workflow for Characterization

For a novel compound like 4-Ethyldecane-3,3-diol, a systematic characterization workflow
would be essential.
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Characterization Workflow for 4-Ethyldecane-3,3-diol
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S
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Fig. 2: Logical workflow for the characterization of 4-Ethyldecane-3,3-diol.

Conclusion

4-Ethyldecane-3,3-diol is a structurally defined but largely uncharacterized molecule. This
guide provides a predictive overview of its properties and a plausible synthetic route based on
fundamental organic chemistry principles. A key challenge in working with this compound is its
potential instability as a geminal diol. For researchers and drug development professionals, the
synthesis and characterization of this and similar long-chain diols could open avenues for
exploring their potential interactions with biological membranes and enzymes. However, any
investigation must begin with a thorough confirmation of its synthesis and stability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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